Cas no 103058-62-4 (1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid
• CAS No: 103058-62-4
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD00172410
• CID: 2190202
• PubChem ID: 3581337
• Update Time: 2025-11-05

1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid
• 1-(4-fluorophenyl)-5-methyl-1,2,4-triazole-3-carboxylic acid
• BS-3574
• 1-(4-fluorophenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylicacid
• SCHEMBL3356061
• DB-290743
• STL133429
• 103058-62-4
• AKOS001183682
• IOKWGFCAXYAKKM-UHFFFAOYSA-N
• DTXSID50393858
• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(4-fluorophenyl)-5-methyl-
• CS-0309014
• MFCD00172410
• 1-(4-fluoro-phenyl)-5-methyl-1H-[1,2,4]triazole-3-carboxylic acid
• EN300-15150
• G37719
• AB00744773-01
• Z118308196

• MDL： MFCD00172410
• Inchi： 1S/C10H8FN3O2/c1-6-12-9(10(15)16)13-14(6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： IOKWGFCAXYAKKM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 221.060055g/mol
• Monoisotopic Mass: 221.060055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.19g/mol
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 446.3±47.0 °C at 760 mmHg
• Flash Point: 223.7±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid

Recent Advances in the Study of 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid (CAS: 103058-62-4)

The compound 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid (CAS: 103058-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid as a key intermediate in the synthesis of novel triazole-based compounds. Triazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the fluorophenyl group in this compound enhances its binding affinity to biological targets, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an inhibitor of specific enzymes involved in inflammatory pathways. The study demonstrated that 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid exhibited significant inhibitory activity against COX-2, an enzyme implicated in inflammation and pain. These findings suggest its potential utility in developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The study revealed that derivatives of 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid displayed potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. This underscores its potential as a scaffold for designing new antibiotics to address the growing problem of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid. A 2024 paper in Organic Process Research & Development described a novel, cost-effective method for its large-scale synthesis, which could facilitate its broader application in drug discovery programs. The improved synthetic route also enhances the compound's purity and yield, addressing previous challenges in its production.

Looking ahead, researchers are particularly interested in exploring the compound's potential in targeted cancer therapies. Preliminary in vitro studies have shown that certain modifications of the 1,2,4-triazole core can enhance its selectivity toward cancer cells while minimizing toxicity to healthy tissues. These findings open new avenues for the development of more effective and safer anticancer agents.

In conclusion, 1-(4-Fluorophenyl)-5-methyl-1h-1,2,4-triazole-3-carboxylic acid (CAS: 103058-62-4) represents a versatile and promising compound in medicinal chemistry. Its demonstrated biological activities, coupled with recent advancements in its synthesis, position it as a valuable scaffold for future drug development efforts. Continued research in this area may lead to breakthrough therapies for various diseases, particularly in the fields of inflammation, infection, and oncology.